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Introduction

Choline and lactate are two critical components in mammalian cell culture, playing distinct yet
interconnected roles in cellular metabolism, growth, and productivity. Choline is an essential
nutrient for the synthesis of phosphatidylcholine, a major component of cell membranes, and
serves as a precursor for the neurotransmitter acetylcholine and the methyl donor betaine.[1][2]
Lactate, historically considered a waste byproduct of glycolysis, is now recognized as a vital
alternative energy source that can fuel the tricarboxylic acid (TCA) cycle.[3][4][5] The use of
choline lactate as a single entity in cell culture media offers a novel approach to
simultaneously supplement a key structural component and a valuable energy substrate,
potentially leading to enhanced cell performance and streamlined bioprocesses.

Mechanism of Action & Potential Benefits
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Choline is actively transported into the cell and is primarily metabolized through the Kennedy
pathway to synthesize phosphatidylcholine, which is crucial for membrane integrity, signal
transduction, and cell proliferation.[2][6] Adequate choline levels have been shown to enhance
cell growth and monoclonal antibody (mAb) production in Chinese Hamster Ovary (CHO) cells.
[71[8] Choline limitation, conversely, can lead to decreased cell viability and lower product titers.

[7]

Lactate can be transported into the mitochondria and converted to pyruvate, which then enters
the TCA cycle to generate ATP.[3][4] This metabolic flexibility allows cells to utilize lactate as an
energy source, particularly when glucose becomes limited.[9][10] Feeding lactate to cell
cultures can also help to control and reduce the accumulation of ammonia, another inhibitory
byproduct.[9][10] High concentrations of lactate, however, can be inhibitory to cell growth.[11]
[12]

The synergistic application of choline lactate could therefore:

e Enhance Cell Growth and Viability: By providing both a crucial membrane building block and
an alternative energy source.

e Improve Protein Production: Optimal choline levels are linked to higher mAbD titers, and
efficient energy metabolism supported by lactate can further boost productivity.[7][13]

o Streamline Media Formulation: Combining two beneficial components into one salt simplifies
media preparation and reduces osmolality contributions compared to adding choline chloride
and sodium lactate separately.

o Metabolic Control: The lactate component can be used as a tool to influence cellular
metabolism, potentially shifting cells towards a more efficient phenotype and reducing the
accumulation of inhibitory waste products.[9][10]

Target Applications
The use of choline lactate is particularly relevant for:

¢ High-density fed-batch cultures of CHO cells: To support high viable cell densities and
maximize mADb or recombinant protein production.[7]
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» Hybridoma cell cultures: Where lactate metabolism and nutrient availability are critical for
antibody production.[14][15]

» Perfusion systems: Where efficient nutrient utilization and waste management are

paramount.

e Chemically defined media development: To create more robust and efficient media

formulations.

Data Presentation

Table 1: Effect of Choline Chloride Concentration on CHO Cell Culture Performance

] Peak Viable L
Choline . Viability at _
. Cell Density (x mADb Titer (g/L) Reference
Enrichment 358h (%)
1017 cells/mL)

1x ~1.8 43.7 ~5.5 [7][16]

2 ~1.8 55.0 6.4 [7][16]

4x ~1.8 56.4 6.4 [7][16]

Table 2: Effect of Lactate Concentration on Mammalian Cell Culture
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Lactate
Cell Line Concentration Observed Effect Reference
(mM)
37% reduction in
specific growth rate,
Hybridoma 33 2.6-fold increase in [17]
specific antibody
production rate.
) 50% reduction in
Hybridoma 55 - [15]
specific growth rate.
Severe growth
CHO > 40 _ . [11]
impairment.
Inhibition of cell
CHO 90 [12]
growth.
) Stimulation of cell
Hybridoma up to 22 [15]

growth.

Experimental Protocols

Protocol 1: Evaluation of Choline Lactate in a Fed-Batch CHO Cell Culture

1. Objective: To determine the optimal concentration of choline lactate for maximizing viable

cell density, viability, and monoclonal antibody (mAb) titer in a fed-batch culture of a mAb-

producing CHO cell line.

2. Materials:

e mAb-producing CHO cell line

o Basal cell culture medium (chemically defined)

e Feed medium (chemically defined)
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Choline lactate solution (sterile, stock concentration to be determined based on desired
final concentrations)

Shake flasks or benchtop bioreactors

Cell counter (e.g., hemocytometer with trypan blue or automated cell counter)

Analytics for metabolite and mAb titer determination (e.g., HPLC, SEC)[18]

Sterile pipettes, tubes, and other cell culture consumables

. Experimental Setup:

Prepare basal and feed media. The control group will use the standard media formulation.

Prepare experimental groups with varying concentrations of choline lactate added to the
feed medium. Suggested starting concentrations for the lactate component could range from
10 mM to 40 mM, based on literature. The choline concentration can be matched to the
optimal levels found for choline chloride (e.g., corresponding to 2x and 4x enrichment).[7]

Inoculate shake flasks or bioreactors at a seeding density of, for example, 1 x 10"6 viable
cells/mL.

Incubate under standard conditions (e.g., 37°C, 5% CO2, appropriate agitation).

Initiate the feeding strategy on a predetermined day (e.g., day 3) and continue as per the
process protocol.

. Sampling and Analysis:

Collect samples daily or every other day.

Measure viable cell density and viability using a cell counter and trypan blue exclusion.[19]
[20]

Analyze supernatant for glucose, lactate, glutamine, and ammonia concentrations.

Determine mAD titer using an appropriate method such as Protein A HPLC or SEC.[18]
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5. Data Analysis:

» Plot viable cell density, viability, and mAb titer over time for each condition.

o Calculate specific growth rate and specific productivity.

o Compare the performance of the choline lactate-supplemented cultures to the control.
Protocol 2: Assessment of Cell Viability using MTT Assay

1. Objective: To assess the cytotoxicity or impact on cell proliferation of different concentrations
of choline lactate.

2. Materials:

o Adherent or suspension cells of interest

o 96-well cell culture plates

o Complete cell culture medium

e Choline lactate solutions of various concentrations

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

e Solubilization solution (e.g., DMSO or 0.01 M HCI in 10% SDS)
e Microplate reader
3. Procedure:

o Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and
allow them to attach overnight (for adherent cells).

* Remove the medium and replace it with fresh medium containing different concentrations of
choline lactate. Include a vehicle control (medium only).

¢ Incubate for the desired period (e.qg., 24, 48, or 72 hours).
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e Add 10-20 pL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing
viable cells to convert MTT to formazan crystals.

e Remove the medium and add 100-200 pL of solubilization solution to each well to dissolve
the formazan crystals.

» Read the absorbance at a wavelength of 570 nm using a microplate reader.
4. Data Analysis:
o Subtract the background absorbance (from wells with medium only).

o Calculate the percentage of cell viability for each concentration relative to the control
(untreated cells).

» Plot cell viability against the concentration of choline lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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